![molecular formula C21H26N2O2 B6105270 2-methoxy-N-[2-phenyl-2-(1-piperidinyl)ethyl]benzamide](/img/structure/B6105270.png)
2-methoxy-N-[2-phenyl-2-(1-piperidinyl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-N-[2-phenyl-2-(1-piperidinyl)ethyl]benzamide is a chemical compound that has gained popularity in scientific research. It is also known as MPPEB and is a derivative of benzamide. MPPEB has been studied for its potential therapeutic applications due to its unique chemical structure and mechanism of action.
Mechanism of Action
MPPEB acts as an antagonist of the sigma-1 receptor, which is a non-opioid receptor that is involved in various cellular processes. The sigma-1 receptor has been implicated in the regulation of pain, inflammation, and anxiety. MPPEB binds to the sigma-1 receptor and inhibits its activity, leading to a reduction in pain, inflammation, and anxiety.
Biochemical and Physiological Effects:
MPPEB has been found to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines, leading to a reduction in inflammation. MPPEB has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the regulation of stress and anxiety.
Advantages and Limitations for Lab Experiments
MPPEB has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity. MPPEB is also stable under normal laboratory conditions and has a long shelf-life. However, one limitation of MPPEB is that it is not water-soluble, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for the study of MPPEB. One area of interest is its potential as a treatment for addiction. MPPEB has been shown to reduce drug-seeking behavior in animal models of addiction, and further research is needed to determine its potential as a treatment for addiction in humans. Another area of interest is its potential as a treatment for neurodegenerative diseases. MPPEB has been shown to have neuroprotective properties in animal models of neurodegenerative diseases, and further research is needed to determine its potential as a treatment for these diseases in humans.
Synthesis Methods
The synthesis of MPPEB involves the reaction of 2-bromo-N-(2-phenylethyl)aniline with piperidine in the presence of palladium catalysts. The resulting intermediate is then reacted with 2-methoxybenzoic acid to form MPPEB. The overall yield of this process is around 50%.
Scientific Research Applications
MPPEB has been studied extensively for its potential therapeutic applications in various fields of research. It has been found to have anti-inflammatory, analgesic, and anti-tumor properties. MPPEB has also been studied for its potential as a treatment for addiction and anxiety disorders.
properties
IUPAC Name |
2-methoxy-N-(2-phenyl-2-piperidin-1-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-25-20-13-7-6-12-18(20)21(24)22-16-19(17-10-4-2-5-11-17)23-14-8-3-9-15-23/h2,4-7,10-13,19H,3,8-9,14-16H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUHJCNAAGSGSFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NCC(C2=CC=CC=C2)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.